3-Isopropyl 6-methyl 4-(3-chloro-5-ethoxy-4-hydroxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate

• IUPAC Name: 6-O-methyl 3-O-propan-2-yl 4-(3-chloro-5-ethoxy-4-hydroxyphenyl)-2,7-dimethyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C25H30ClNO7/c1-7-33-17-10-14(9-15(26)22(17)28)20-19(25(31)34-11(2)3)13(5)27-16-8-12(4)18(24(30)32-6)23(29)21(16)20/h9-12,18,20,27-28H,7-8H2,1-6H3
• InChI Key: JETLWVKSVWTZGC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C2C3=C(CC(C(C3=O)C(=O)OC)C)NC(=C2C(=O)OC(C)C)C)Cl)O
• Molecular Formula: C25H30ClNO7
• Molecular Weight: 492.0 g/mol

Description

3-Isopropyl 6-methyl 4-(3-chloro-5-ethoxy-4-hydroxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is a useful research compound. Its molecular formula is C25H30ClNO7 and its molecular weight is 491.97. The purity is usually 95%.
BenchChem offers high-quality 3-Isopropyl 6-methyl 4-(3-chloro-5-ethoxy-4-hydroxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Isopropyl 6-methyl 4-(3-chloro-5-ethoxy-4-hydroxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Action and Chemical Synthesis

• Pharmacological Properties : Research on related isoquinolines has demonstrated varied pharmacological actions, including effects on blood pressure, respiration, and smooth muscle activity. These compounds have shown pressor and depressor activities, influenced by their chemical constitution, such as the presence of hydroxy, methoxy, and ethoxy groups, and their positions on the molecule. These findings suggest potential for cardiovascular and respiratory system research applications (Fassett & Hjort, 1938).

• Chemical Synthesis and Solvent Effects : Studies on isoquinoline derivatives have explored their synthesis and the role of solvents in these processes. For example, isoquinoline has been found to be a superior solvent for certain catalytic reactions, indicating its utility in synthetic chemistry and potential applications in the development of new synthetic methods and compounds (Matsuda, 1973).

Neurological and Antagonist Activity

• Dopamine D-1 Antagonist Activity : Tetrahydroisoquinoline derivatives have been evaluated for their dopamine D-1 antagonist activity, which is crucial for understanding and potentially treating neurological disorders. These studies highlight the potential application of similar compounds in neuropharmacology and the development of drugs targeting dopamine receptors (Riggs et al., 1987).